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Compound of Interest

Compound Name: Datelliptium Chloride

Cat. No.: B217519

Datelliptium Chloride: A Technical Guide for
Researchers

This guide provides an in-depth overview of Datelliptium Chloride, a DNA-intercalating agent with anti-
tumor activities, designed for researchers, scientists, and drug development professionals. It covers
supplier and purchasing information, detailed experimental protocols, and the core signaling pathways
affected by this compound.

Supplier and Purchasing Information

Datelliptium Chloride and its hydrochloride salt are available from several chemical suppliers catering to
the research market. The available information on suppliers, product numbers, purity, and pricing is
summarized below for easy comparison. Please note that pricing is subject to change and may not include
shipping and handling fees. For some suppliers, a quotation must be requested.
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Available
. Product Molecular . .
Supplier CAS Number Purity Quantities &
Name Formula .
Price (USD)
MedChemExpr Datelliptium 10mM*1mL
) 105118-14-7 C23H2sCIN30O 98.33% )
ess chloride in Water: $157
Datelliptium
chloride 157000-76-5 C23H29CI2N30 >98% Quote required
hydrochloride
1 mg:
940.90, 5mg: +940.90, 5m
Datelliptium
) ) - 940.00, 10 mg:
Aladdin chloride 157000-76-5 C23H29CI2Ns0 Not specified
hydrochloride
2,030.00,25mg: +2,030.0
5,000.00
Datelliptium
InvivoChem chloride 157000-76-5 C23H29CI2N30 >98% Quote required
hydrochloride
) Datelliptium .
GlpBio ) 105118-14-7 C23H2s8CIN3O >99.50% Quote required
chloride
Datelliptium 1mg: $722 -
Immunomart chloride 157000-76-5 C23H29CI2N30 99.91% 100 mg: $5,530
hydrochloride (price range)
EIE Datelliptium
chloride 157000-76-5 C23H29CI2N30 >95% Quote required
CHEMICALS ]
hydrochloride
o Datelliptium )
CymitQuimica ) 105118-14-7 C23H2sCIN3O 98% Quote required
chloride
Datelliptium
Cayman ) C23H2sNz0 « Cl )
] (chloride 157000-76-5 >98% Quote required
Chemical ) [HCI]
hydrochloride)

Mechanism of Action and Signaling Pathways
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Datelliptium Chloride, a derivative of the plant alkaloid ellipticine, exerts its anti-tumor effects through
multiple mechanisms, primarily as a DNA intercalating agent and an inhibitor of topoisomerase II.[1][2] Its
planar structure allows it to insert between the base pairs of DNA, distorting the double helix and interfering
with DNA replication and transcription.[3][4] This action, coupled with the inhibition of topoisomerase Il, an
enzyme crucial for resolving DNA topological problems during replication, leads to the accumulation of DNA
strand breaks.[2][5]

The resulting DNA damage triggers a complex cellular signaling cascade known as the DNA Damage
Response (DDR).[6] This response is primarily orchestrated by the ATM (Ataxia-Telangiectasia Mutated)
and ATR (ATM and Rad3-related) kinases.[7][8] ATM is activated by double-strand breaks, while ATR
responds to a broader range of DNA damage.[8] Activation of these kinases initiates a signaling cascade
that leads to cell cycle arrest, providing time for DNA repair, or if the damage is too severe, the induction of
apoptosis.[6]

In addition to its direct effects on DNA, Datelliptium has been shown to downregulate the transcription of
the RET proto-oncogene.[9][10] This leads to the suppression of the PISK/Akt/mTOR signaling pathway,
which is critical for cell proliferation and survival.[9] A key downstream effector of this pathway is Cyclin D1,
a protein essential for the G1 to S phase transition in the cell cycle.[9] By reducing Cyclin D1 levels,
Datelliptium contributes to cell cycle arrest at the G1/S checkpoint.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Datelliptium Chloride suppliers and purchasing information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b217519#datelliptium-chloride-suppliers-and-purchasing-
information)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and ress Hast

advanced chemicals, empowering scientists and researchers to Ontario, CA 91761, United States

drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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